Cas no 33142-23-3 (Ethyl -forMylcyanoacetate)

• Product Name: Ethyl -forMylcyanoacetate
• CAS No: 33142-23-3
• Molecular Formula: C₆H₆NO₃-
• Molecular Weight: 140.11674
• CID: 1066882
• PubChem ID: 11008001

Ethyl -forMylcyanoacetate Properties

Names and Identifiers

• Ethyl -forMylcyanoacetate
• ethyl α-formylcyanoacetate
• 3-oxo-2-cyanopropanoic acid ethyl ester
• SCHEMBL4530450
• Ethyl 2-cyano-3-oxopropanoate
• DB-254806
• 33142-23-3
• ROQPWWBEJSZQJD-UHFFFAOYSA-N
• Ethyl-formylcyanoacetate

• InChIKey： ROQPWWBEJSZQJD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO3/c1-2-10-6(9)5(3-7)4-8/h4-5H,2H2,1H3
• SMILES： CCOC(=O)C(C=O)C#N

Computed Properties

• Exact Mass: 141.04261
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 141.042593085g/mol
• Heavy Atom Count: 10
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16